Cas no 1820734-65-3 (Hydrazinecarbothioamide, 2-[4-(3-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-)

• Product Name: Hydrazinecarbothioamide, 2-[4-(3-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-
• CAS No: 1820734-65-3
• MF: C₁₂H₉BrF₃N₅S
• MW: 392.197569608688
• MDL: MFCD16614306
• CID: 4781080
• Update Time: 2025-05-28

Hydrazinecarbothioamide, 2-[4-(3-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-[4-(3-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

• MDL： MFCD16614306
• Inchi： 1S/C12H9BrF3N5S/c13-7-3-1-2-6(4-7)8-5-9(12(14,15)16)19-11(18-8)21-20-10(17)22/h1-5H,(H3,17,20,22)(H,18,19,21)
• InChI Key： LEXKZZBYCPYKDM-UHFFFAOYSA-N
• SMILES： N(C(N)=S)NC1=NC(C(F)(F)F)=CC(C2=CC=CC(Br)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Hydrazinecarbothioamide, 2-[4-(3-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

Comprehensive Analysis of Hydrazinecarbothioamide, 2-[4-(3-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 1820734-65-3)

The compound Hydrazinecarbothioamide, 2-[4-(3-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 1820734-65-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a bromophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in drug discovery and material science.

In recent years, the demand for pyrimidine derivatives like this compound has surged due to their versatility in medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, traits highly sought after in the development of bioactive molecules. This aligns with current trends in drug design, where researchers focus on improving pharmacokinetic properties. Additionally, the bromophenyl segment offers opportunities for further functionalization, making it a valuable intermediate in organic synthesis.

From an industrial perspective, Hydrazinecarbothioamide, 2-[4-(3-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- is often discussed in the context of high-value intermediates. Its synthesis involves multi-step reactions, including cross-coupling and cyclization techniques, which are critical topics in modern process chemistry. Companies specializing in custom synthesis frequently highlight such compounds due to their role in accelerating R&D pipelines for new therapeutics and agrochemicals.

Environmental and safety considerations are also pivotal when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure workplace safety. The trifluoromethyl group, for instance, is known for its stability but requires careful disposal to minimize environmental impact. This aspect resonates with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

In summary, Hydrazinecarbothioamide, 2-[4-(3-bromophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 1820734-65-3) represents a fascinating intersection of pharmaceutical innovation and industrial application. Its structural features and synthetic versatility make it a compound of enduring interest, particularly in fields prioritizing molecular diversity and functional materials.